Cas no 1155878-69-5 (1,2-dicholesterylhemisuccinoyl-sn-glycero-3-phosphocholine)

• Product Name: 1,2-dicholesterylhemisuccinoyl-sn-glycero-3-phosphocholine
• CAS No: 1155878-69-5
• MF: C₇₀H₁₁₆NO₁₂P
• MW: 1194.64332389832
• CID: 4555373
• Update Time: 2025-07-15

1,2-dicholesterylhemisuccinoyl-sn-glycero-3-phosphocholine Chemical and Physical Properties

Names and Identifiers

• 1,2-dicholesterylhemisuccinoyl-sn-glycero-3-phosphocholine
• DCHEMSPC

• MDL： MFCD22416948
• Inchi： 1S/C70H116NO12P/c1-46(2)16-14-18-48(5)57-24-26-59-55-22-20-50-42-52(32-36-67(50,7)61(55)34-38-69(57,59)9)81-64(73)29-28-63(72)78-44-54(45-80-84(76,77)79-41-40-71(11,12)13)83-66(75)31-30-65(74)82-53-33-37-68(8)51(43-53)21-23-56-60-27-25-58(49(6)19-15-17-47(3)4)70(60,10)39-35-62(56)68/h20-21,46-49,52-62H,14-19,22-45H2,1-13H3/t48-,49-,52+,53+,54-,55+,56+,57-,58-,59+,60+,61+,62+,67+,68+,69-,70-/m1/s1
• InChI Key： XIHPVFHVRYJTJV-JBNPXORDSA-N
• SMILES： C[C@]12CC[C@H](OC(=O)CCC(=O)O[C@H](COC(=O)CCC(=O)O[C@H]3CC[C@@]4([C@@]5([H])CC[C@@]6([C@@]([H])([C@H](C)CCCC(C)C)CC[C@@]6([H])[C@]5([H])CC=C4C3)C)C)COP([O-])(=O)OCC[N+](C)(C)C)CC1=CC[C@@]1([H])[C@]3([H])CC[C@]([H])([C@H](C)CCCC(C)C)[C@@]3(C)CC[C@]21[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 84
• Rotatable Bond Count: 32

Experimental Properties

• PSA: 173.60000
• LogP: 16.18620

1,2-dicholesterylhemisuccinoyl-sn-glycero-3-phosphocholine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on 1,2-dicholesterylhemisuccinoyl-sn-glycero-3-phosphocholine

Introduction to 1,2-Dicholesterylhemisuccinoyl-sn-Glycero-3-Phosphocholine (CAS No. 1155878-69-5)

1,2-Dicholesterylhemisuccinoyl-sn-glycero-3-phosphocholine (DCPC), with the CAS number 1155878-69-5, is a specialized phospholipid derivative that has garnered significant attention in the fields of biotechnology and pharmaceutical research. This compound is a modified form of phosphatidylcholine, which is a key component of cell membranes and plays a crucial role in various biological processes. The unique structure of DCPC, characterized by the presence of cholesteryl hemisuccinate groups, imparts it with distinct properties that make it particularly valuable for a range of applications.

The primary interest in DCPC stems from its ability to form stable liposomes and lipid nanoparticles (LNPs). These nanostructures are widely used as drug delivery systems due to their biocompatibility, low toxicity, and enhanced bioavailability. Recent studies have demonstrated that DCPC-based liposomes can effectively encapsulate and deliver a variety of therapeutic agents, including small molecules, peptides, and nucleic acids. This makes DCPC an attractive candidate for the development of targeted drug delivery systems.

In the context of gene therapy, DCPC-based LNPs have shown promising results in delivering mRNA and siRNA to specific cells and tissues. The cholesteryl hemisuccinate groups in DCPC enhance the stability and longevity of these nanoparticles, allowing for sustained release of the therapeutic payload. This is particularly important for treatments that require prolonged exposure to the drug, such as cancer therapies and genetic disorders.

Beyond its applications in drug delivery, DCPC has also been explored for its potential in diagnostic imaging. The unique chemical structure of DCPC allows it to be labeled with various imaging agents, such as fluorescent dyes or radioactive isotopes. This enables researchers to track the distribution and uptake of liposomes in vivo, providing valuable insights into their pharmacokinetics and biodistribution.

The synthesis of 1,2-dicholesterylhemisuccinoyl-sn-glycero-3-phosphocholine involves a multi-step process that includes the preparation of cholesteryl hemisuccinate and its subsequent coupling with phosphatidylcholine. The resulting compound is highly purified to ensure its quality and consistency for use in research and clinical settings. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing DCPC, making it more accessible for large-scale applications.

In addition to its practical applications, DCPC has also been studied for its fundamental properties. Research has shown that the presence of cholesteryl hemisuccinate groups can significantly influence the phase behavior and membrane fluidity of liposomes. This has important implications for understanding the biophysical properties of lipid bilayers and their role in cellular processes.

The safety profile of 1,2-dicholesterylhemisuccinoyl-sn-glycero-3-phosphocholine has been extensively evaluated through preclinical studies. These studies have demonstrated that DCPC-based formulations exhibit low toxicity and excellent biocompatibility when administered in vivo. However, as with any new compound, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, 1,2-dicholesterylhemisuccinoyl-sn-glycero-3-phosphocholine (CAS No. 1155878-69-5), or DCPC, is a versatile phospholipid derivative with significant potential in biotechnology and pharmaceutical research. Its unique chemical structure enables it to form stable liposomes and LNPs, making it an ideal candidate for drug delivery systems, gene therapy, and diagnostic imaging applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.